Cas no 478043-26-4 (2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile)

2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile structure
478043-26-4 structure
Product Name:2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
CAS No:478043-26-4
MF:C19H11F6N3
MW:395.301164865494
CID:854261
Update Time:2023-08-02

2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine-2-acetonitrile,alpha-(4-methylphenyl)-5,7-bis(trifluoromethyl)-(9CI)
    • 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
    • 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
    • Bionet1_003648
    • MLS000540885
    • HMS579C10
    • HMS2308L24
    • SMR000125943
    • 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
    • Inchi: 1S/C19H11F6N3/c1-10-2-4-11(5-3-10)13(9-26)15-7-6-12-14(18(20,21)22)8-16(19(23,24)25)28-17(12)27-15/h2-8,13H,1H3
    • InChI Key: YGKJCHLQHUILMM-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(C(C#N)C1C=CC(C)=CC=1)=N2)(F)F

Computed Properties

  • Exact Mass: 395.086
  • Monoisotopic Mass: 395.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6

2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile Related Literature

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